Cas no 2126161-39-3 (2-(aminomethyl)-2,4-dimethylpentanoic acid hydrochloride)

• Product Name: 2-(aminomethyl)-2,4-dimethylpentanoic acid hydrochloride
• CAS No: 2126161-39-3
• MF: C₈H₁₈ClNO₂
• MW: 195.68702173233
• CID: 4639106
• Update Time: 2025-06-13

2-(aminomethyl)-2,4-dimethylpentanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-2,4-dimethylpentanoic acid hydrochloride

• Inchi： 1S/C8H17NO2.ClH/c1-6(2)4-8(3,5-9)7(10)11;/h6H,4-5,9H2,1-3H3,(H,10,11);1H
• InChI Key： FXGKWSOJJXOWGB-UHFFFAOYSA-N
• SMILES： C(C)(CN)(C(=O)O)CC(C)C.Cl

Additional information on 2-(aminomethyl)-2,4-dimethylpentanoic acid hydrochloride

Comprehensive Analysis of 2-(Aminomethyl)-2,4-dimethylpentanoic Acid Hydrochloride (CAS No. 2126161-39-3)

In the rapidly evolving field of pharmaceutical and biochemical research, 2-(aminomethyl)-2,4-dimethylpentanoic acid hydrochloride (CAS No. 2126161-39-3) has emerged as a compound of significant interest. This hydrochloride salt derivative, characterized by its unique branched-chain amino acid structure, is gaining attention for its potential applications in drug development and biochemical studies. Researchers are particularly intrigued by its stereochemical properties and how these may influence its bioavailability and pharmacokinetic profile.

The compound's molecular structure, featuring both aminomethyl and carboxylic acid functional groups, makes it a versatile intermediate in organic synthesis. Recent studies have explored its utility in creating peptide mimetics, a hot topic in drug discovery circles aiming to develop more stable and bioavailable therapeutic agents. The hydrochloride salt form enhances its solubility, a critical factor that aligns with current industry trends favoring water-soluble APIs (Active Pharmaceutical Ingredients).

From a structure-activity relationship (SAR) perspective, the 2,4-dimethylpentanoic acid backbone offers interesting possibilities for molecular modification. This has led to investigations into its potential as a chiral building block for asymmetric synthesis - a growing area in pharmaceutical chemistry where researchers seek to optimize enantiomeric purity of drug candidates. The compound's CAS number 2126161-39-3 serves as a crucial identifier in patent literature and regulatory documentation, reflecting its importance in intellectual property considerations.

Current research trends show particular interest in how 2-(aminomethyl)-2,4-dimethylpentanoic acid derivatives might interact with biological targets. Some preliminary studies suggest potential applications in neurological research, though this remains an area requiring further investigation. The scientific community is actively discussing how such modified amino acids could contribute to next-generation therapeutics, especially in fields like precision medicine where molecular specificity is paramount.

Analytical chemists have developed specialized HPLC methods for characterizing this compound, with particular focus on determining its optical purity. The presence of stereocenters in the molecule makes this an important quality control parameter. Recent advancements in chiral separation techniques have significantly improved the ability to assess and ensure the compound's enantiomeric excess, meeting the stringent requirements of pharmaceutical applications.

In the context of green chemistry initiatives, researchers are examining more sustainable routes for synthesizing 2-(aminomethyl)-2,4-dimethylpentanoic acid hydrochloride. This includes exploring catalytic methods that reduce waste and improve atom economy - concerns that are increasingly important to both industry and regulatory bodies. The compound's synthetic versatility makes it an interesting case study for implementing green chemistry principles in complex organic synthesis.

From a regulatory standpoint, proper handling and characterization of CAS 2126161-39-3 is essential. While not classified as hazardous under standard protocols, appropriate laboratory safety measures should always be observed when working with any chemical substance. The scientific literature contains detailed spectroscopic data (including NMR and mass spectra) for this compound, facilitating its identification and quality control in research settings.

The potential applications of 2-(aminomethyl)-2,4-dimethylpentanoic acid hydrochloride extend beyond pharmaceuticals. Some investigations are exploring its use in bioconjugation chemistry, where its reactive functional groups could enable the creation of novel biomolecular probes. This aligns with current interests in chemical biology and diagnostic reagent development, particularly for advanced imaging techniques.

As research continues, the scientific community maintains active discussions about optimizing the synthetic routes for CAS 2126161-39-3. Recent publications have compared various protection-deprotection strategies for the amino and carboxyl groups during synthesis, aiming to improve yields and purity. These methodological refinements are crucial for scaling up production while maintaining the high standards required for research and potential therapeutic applications.

The growing body of research on 2,4-dimethylpentanoic acid derivatives suggests expanding possibilities for this chemical class. With increasing interest in structure-based drug design, compounds like 2-(aminomethyl)-2,4-dimethylpentanoic acid hydrochloride serve as valuable tools for exploring molecular recognition and protein-ligand interactions. These investigations contribute to broader efforts in rational drug design, a dominant paradigm in contemporary pharmaceutical development.